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Compound of Interest

Compound Name: NNC 26-9100

Cat. No.: B1679357

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols and dosage guidelines for the use of NNC
26-9100, a selective somatostatin receptor subtype-4 (sst4) agonist, in cell culture experiments.
The information is intended to guide researchers in utilizing this compound for studies related
to neuroinflammation, Alzheimer's disease, and other neurological disorders.

Introduction

NNC 26-9100 is a potent and selective non-peptide agonist for the somatostatin receptor
subtype-4 (sst4).[1][2] Its ability to modulate microglial activity makes it a valuable tool for
investigating neuroinflammatory pathways and potential therapeutic strategies for
neurodegenerative diseases.[3][4][5] In cell culture, NNC 26-9100 has been shown to increase
the survival of microglial cells, enhance the phagocytosis of amyloid-3 (AB), and reduce the
production of nitric oxide in response to inflammatory stimuli.[3][4][5][6]

Mechanism of Action

NNC 26-9100 exerts its effects by binding to and activating the sst4 receptor, a G-protein
coupled receptor.[7] This activation leads to the inhibition of adenylyl cyclase, resulting in a
decrease in intracellular cyclic AMP (cCAMP) levels.[6] This signaling cascade is believed to
mediate the observed cellular effects, including increased cell survival and modulation of
inflammatory responses.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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